Cas no 1020050-90-1 ((2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid)

• Product Name: (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid
• CAS No: 1020050-90-1
• MF: C₁₆H₁₇BrN₂O₃
• MW: 365.221783399582
• MDL: MFCD06801408
• CID: 1075608
• Update Time: 2025-06-07

(2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{3-[(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)-methyl]-4-methoxyphenyl}acrylic acid
• (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid

• MDL： MFCD06801408
• Inchi： 1S/C16H17BrN2O3/c1-10-16(17)11(2)19(18-10)9-13-8-12(5-7-15(20)21)4-6-14(13)22-3/h4-8H,9H2,1-3H3,(H,20,21)/b7-5+
• InChI Key： ZZPWYKJRLOXLSF-FNORWQNLSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC1C=C(/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Additional information on (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid

Introduction to (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid (CAS No. 1020050-90-1)

(2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid (CAS No. 1020050-90-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a bromine substituent, and a methoxy group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid is represented by the formula C₁₈H₁₈BrNO₃. The presence of the bromine atom and the pyrazole ring imparts specific electronic and steric properties that influence its reactivity and biological interactions. The methoxy group further modulates the compound's solubility and lipophilicity, which are crucial factors in drug design and development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of this compound. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action involves the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation, survival, and apoptosis.

The pharmacokinetic properties of (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid has been explored for its use in chemical biology research. The compound serves as a valuable tool for investigating the biological functions of specific proteins and pathways. For example, it has been used to study the role of certain kinases in cellular signaling processes and to identify novel targets for drug discovery.

The synthesis of (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-4-methoxyphenyl}acrylic Acid involves several well-established organic reactions. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction, followed by functional group modifications to introduce the bromine substituent and methoxy group. The final step involves the formation of the acrylic acid moiety through an appropriate coupling reaction. These synthetic methods have been optimized to achieve high yields and purity levels, making it feasible to produce this compound on a larger scale for further research and development.

In conclusion, (2E)-3-{3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-y l)methyl - 4 - meth oxy phen yl }a cryl ic A cid strong > (CAS No. 1020050 - 90 - 1) is a multifunctional compound with promising therapeutic potential in various areas such as anti-inflammatory and anticancer treatments. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical studies. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.